Cas no 862700-39-8 (tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate
• CAS No: 862700-39-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD31689295
• CID: 1847262
• PubChem ID: 18453393
• Update Time: 2025-06-13

tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,3R)-3-(hydroxymethyl)cyclopentyl]-,1,1-dimethylethyl ester, rel-
• (trans-3-Hydroxymethyl-cyclopentyl)-carbamic acid tert-butyl ester
• rel-tert-butyl ((1R,3R)-3-(hydroxymethyl)cyclopentyl)carbamate
• tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate
• CS-0048037
• PS-1005
• Carbamic acid, [(1R,3R)-3-(hydroxymethyl)cyclopentyl]-, 1,1-dimethylethyl ester, rel-
• rac-tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• MFCD31689295
• AT18620
• DTXSID801127665
• tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• F17895
• AKOS016340717
• 862700-39-8
• EN300-1266274
• tert-Butyl ((1R,3R)-3-(hydroxymethyl)cyclopentyl)carbamate
• (1R,3R)-1-(Boc-amino)-3-(hydroxymethyl)cyclopentane
• t-Butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate
• SCHEMBL3901032
• Carbamic acid, [(1R,3R)-3-(hydroxymethyl)cyclopentyl]-,1,1-dimethylethyl ester
• rel-tert-Butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• TERT-BUTYL TRANS-(3-(HYDROXYMETHYL)CYCLOPENTYL)CARBAMATE
• rel-tert-ButylN-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• trans-1-(Boc-amino)-3-(hydroxymethyl)cyclopentane
• MFCD19381771
• 884006-56-8

• MDL： MFCD31689295
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-9-5-4-8(6-9)7-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9-/m1/s1
• InChI Key： VZZBOERLWPQMCJ-RKDXNWHRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H](CO)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate

Comprehensive Overview of tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate (CAS No. 862700-39-8)

tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate (CAS No. 862700-39-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its cyclopentyl backbone and hydroxymethyl functional group, serves as a critical intermediate in the development of bioactive molecules. Its unique structure, featuring a tert-butyl carbamate protecting group, makes it invaluable for peptide synthesis and drug discovery applications.

In recent years, the demand for tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate has surged due to its role in designing small-molecule inhibitors and protease-targeting therapeutics. Researchers are particularly interested in its potential for modulating enzyme activity and protein-protein interactions, aligning with trends in precision medicine and personalized therapeutics. The compound's stereochemical purity (trans-configuration) is also a focal point, as it ensures consistent performance in chiral synthesis.

From a synthetic chemistry perspective, CAS No. 862700-39-8 exemplifies the growing importance of carbamate-protected intermediates in modern organic synthesis. Its hydroxymethyl moiety allows for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. This adaptability has made it a staple in high-throughput screening platforms, where rapid derivatization is essential for identifying lead compounds.

The compound's stability under ambient conditions and compatibility with common coupling reagents (e.g., HATU, EDCI) further enhances its utility. Recent publications highlight its use in fragment-based drug design, particularly for cyclin-dependent kinase (CDK) inhibitors—a hot topic in oncology research. These applications resonate with frequent search queries like "carbamate protecting group strategies" and "cyclopentyl building blocks for drug discovery," reflecting its relevance in current scientific discourse.

Quality control of tert-butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate typically involves HPLC purity analysis and chiral chromatography to verify its trans-isomer configuration. Suppliers often provide certificates of analysis (CoA) detailing parameters like residual solvent levels and heavy metal content, addressing the pharmaceutical industry's stringent regulatory requirements. This transparency caters to the increasing demand for GMP-compliant intermediates in clinical-stage projects.

Environmental and safety considerations for this compound align with green chemistry principles. Its synthesis often employs atom-efficient routes with minimal byproducts, responding to industry trends toward sustainable manufacturing. Such features make it a preferred choice for researchers investigating biodegradable pharmaceutical intermediates—a topic gaining traction in environmental impact assessments of drug production.

Looking ahead, CAS No. 862700-39-8 is poised to play a pivotal role in emerging areas like deuterated drug development and PROTAC (proteolysis-targeting chimera) technology. Its structural flexibility allows for isotopic labeling (e.g., deuterium incorporation) at the hydroxymethyl position—a technique increasingly searched in connection with improved metabolic stability of drug candidates. These cutting-edge applications underscore the compound's enduring value in medicinal chemistry.